Cas no 2757-91-7 (7-Pteridinecarboxylicacid, 2-amino-4,4a,5,6-tetrahydro-4,6-dioxo-)

• Product Name: 7-Pteridinecarboxylicacid, 2-amino-4,4a,5,6-tetrahydro-4,6-dioxo-
• CAS No: 2757-91-7
• MF: C₇H₅N₅O₄
• MW: 223.145700216293
• CID: 262789
• PubChem ID: 71358707
• Update Time: 2025-04-19

7-Pteridinecarboxylicacid, 2-amino-4,4a,5,6-tetrahydro-4,6-dioxo- Chemical and Physical Properties

Names and Identifiers

• 7-Pteridinecarboxylicacid, 2-amino-4,4a,5,6-tetrahydro-4,6-dioxo-
• 2-amino-4,6-dioxo-4a,5-dihydropteridine-7-carboxylic acid
• 7-Pteridinecarboxylic acid,2-amino-3,4,5,6-tetrahydro-4,6-dioxo- (7CI)
• 7-Pteridinecarboxylic acid,2-amino-4,6-dihydroxy- (6CI,8CI)
• 7-Pteridinecarboxylicacid, 2-amino-1,4,5,6-tetrahydro-4,6-dioxo- (9CI)
• Xanthopterin-7-carboxylic acid
• Xanthopterincarboxylic acid
• 2-Amino-4,6-dioxo-4,4a,5,6-tetrahydropteridine-7-carboxylic acid
• 2757-91-7
• DTXSID00782672

• Inchi： 1S/C7H5N5O4/c8-7-11-3-1(4(13)12-7)10-5(14)2(9-3)6(15)16/h1H,(H,10,14)(H,15,16)(H2,8,12,13)
• InChI Key： RYJCZOIHZAAVPB-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC(N)=N1)N=C(C(=O)O)C(N2)=O

Computed Properties

• Exact Mass: 223.03425
• Monoisotopic Mass: 223.03415366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 146.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterin carboxylates
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Pterin carboxylates